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Compound of Interest

Compound Name: Propyphenazone-d3

Cat. No.: B574638

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the chemical synthesis and
preparation of Propyphenazone-d3. This deuterated analog of Propyphenazone is primarily
utilized as an internal standard in pharmacokinetic and metabolic studies, as well as in
guantitative analysis by mass spectrometry.[1][2] The protocols outlined below are based on
established synthetic routes for Propyphenazone, adapted for the introduction of a deuterated
methyl group.

Introduction

Propyphenazone is a non-steroidal anti-inflammatory drug (NSAID) with analgesic and
antipyretic properties.[3] Its deuterated form, Propyphenazone-d3, is a valuable tool in drug
metabolism and pharmacokinetic (DMPK) studies, allowing for precise quantification and
differentiation from the unlabeled drug. The deuterium labeling is typically on the 2-N-methyl
group, leading to a molecular weight increase of three units.[2][4]

Chemical and Physical Data

A summary of the key chemical and physical properties of Propyphenazone and its deuterated
analog is presented below.
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Propyphenazone-d3 (2-N-

Property Propyphenazone methyl-d3)

Molecular Formula C14H18N20 C14H15D3N20

Molecular Weight 230.31 g/mol [3][5] 233.33 g/mol [2]

CAS Number 479-92-5[3] 162935-29-7[2]
Appearance White to off-white solid White to off-white solid[2]
Isotopic Purity Not Applicable > 99 atom % DJ[2]

Synthesis Overview

The synthesis of Propyphenazone-d3 is a two-step process. The first step involves the
synthesis of the pyrazolone intermediate, 4-isopropyl-1,5-dimethyl-2-phenyl-1,2-dihydro-3H-
pyrazol-3-one (also known as 4-isopropylantipyrine). The second and final step is the N-
methylation of this intermediate using a deuterated methylating agent, typically deuterated
methyl iodide (CDsl).

Experimental Workflow
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Experimental Workflow for Propyphenazone-d3 Synthesis

Step 1: Synthesis of Pyrazolone Intermediate Step 2: Synthesis of Deuterated Methyl lodide (CD3I)

Step 3: N-methylation with CD3lI

Purification

Analytical Characterization

Synthesis of Propyphenazone-d3

Step 1: Intermediate Synthesis Step 2: N-methylation
Ethyl 2-isopropylacetoacetate Phenylhydrazine 4-Isopropylantipyrine Intermediate CD3l
+ Phenylhydrazine, CH3I, NaOH + CD3l, K2CO3, Acetone
4-Isopropylantipyrine Intermediate Propyphenazone-d3

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols for the Chemical
Synthesis of Propyphenazone-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b574638#chemical-synthesis-and-preparation-of-
propyphenazone-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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